Cas no 111880-39-8 (N-[4-(benzo[b][1,7]phenanthrolin-7-ylamino)-3-methoxyphenyl]methanesulfonamide hydrochloride (1:1))

N-[4-(benzo[b][1,7]phenanthrolin-7-ylamino)-3-methoxyphenyl]methanesulfonamide hydrochloride (1:1) structure
111880-39-8 structure
Product Name:N-[4-(benzo[b][1,7]phenanthrolin-7-ylamino)-3-methoxyphenyl]methanesulfonamide hydrochloride (1:1)
CAS No:111880-39-8
MF:C24H21ClN4O3S
MW:480.966542959213
CID:1203534
PubChem ID:183373
Update Time:2025-04-20

N-[4-(benzo[b][1,7]phenanthrolin-7-ylamino)-3-methoxyphenyl]methanesulfonamide hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • N-[4-(benzo[b][1,7]phenanthrolin-7-ylamino)-3-methoxyphenyl]methanesulfonamide hydrochloride (1:1)
    • N-[4-(benzo[b][1,7]phenanthrolin-7-ylamino)-3-methoxyphenyl]methanesulfonamide,hydrochloride
    • DTXSID00149761
    • 4-(7-Benzo(b)-1,8-phenanthrolinylamino)-3-methoxymethanesulfonanilide hydrochloride monohydrate
    • 111880-39-8
    • Inchi: 1S/C24H20N4O3S.ClH/c1-31-22-14-15(28-32(2,29)30)9-11-21(22)27-24-17-6-3-4-8-20(17)26-23-16-7-5-13-25-19(16)12-10-18(23)24;/h3-14,28H,1-2H3,(H,26,27);1H
    • InChI Key: BEDBWCXHOAPHPW-UHFFFAOYSA-N
    • SMILES: Cl.S(C)(NC1C=CC(=C(C=1)OC)NC1C2C=CC=CC=2N=C2C3C=CC=NC=3C=CC=12)(=O)=O

Computed Properties

  • Exact Mass: 480.10253
  • Monoisotopic Mass: 480.1022894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 744
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 93.21
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